BENGHE Foundational & Exploratory

Check Availability & Pricing

Introduction: Understanding Bis(2-
methoxyethyl) carbonate

Author: BenchChem Technical Support Team. Date: February 2026

Compound of Interest |
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- 7

Bis(2-methoxyethyl) carbonate (CAS No. 626-84-6) is a specialized organic compound that
has gained considerable attention for its unique properties as a solvent and reagent.[1] With
the molecular formula C7H140s and a molecular weight of 178.18 g/mol , its structure features a
central carbonate group flanked by two methoxyethyl chains.[1][2][3] This configuration imparts
a valuable balance of polarity and a high dielectric constant, making it a subject of significant
interest in advanced material science, particularly in the development of safer, high-
performance lithium-ion batteries.[1][4] This guide provides a comprehensive overview of its
commercial availability, key applications, and essential technical information for procurement
and laboratory use.

Physicochemical Properties

A clear understanding of the physicochemical properties of bis(2-methoxyethyl) carbonate is
essential for its proper handling, storage, and application in experimental design. The
compound is typically a colorless to light yellow liquid. Key properties are summarized below:
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Property Value Source(s)
CAS Number 626-84-6 [1][2][3][5]1(6]
Molecular Formula C7H1405 [21[31[5]
Molecular Weight 178.18 g/mol [11[2]
Appearance C.:olc')rless to Light yellow clear

liquid
Boiling Point ~232 °C [4]
Flash Point 86 °C
Density ~1.10 g/cm?3 [7]
Purity (Typical) 95% to >98% [2][5]

Primary Hazard

Combustible liquid,

Reproductive toxicity

[3]

Commercial Availability and Sourcing

Bis(2-methoxyethyl) carbonate is readily available from a variety of chemical suppliers,

catering primarily to research and development quantities. When sourcing this material, the

CAS number (626-84-6) is the most reliable identifier to ensure the correct product. Purity

levels typically range from 95% to over 98%, which should be selected based on the sensitivity

of the intended application.

Below is a comparative table of prominent commercial suppliers:
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. . Available
Supplier Purity Offered . Notes
Quantities
) Moisture sensitive;
Tokyo Chemical
>98.0% (GC) 5g, 25¢g recommended to store
Industry (TCI) )
under inert gas.
AChemBlock 95% 19, 59, 25g In stock globally.[5]
Storage
Lab-Chemicals.com 97% Custom recommended at 2-
8°C.[2]
For research use only.
Benchchem Research Grade Custom o
BLD Pharmatech (via N Product availability
) ) Not specified Custom
Sigma-Aldrich) may vary.[6][8]
) ) Marketed for battery
MySkinRecipes 97% 250mg, 19, 59

applications.[4]

Key Applications in Research & Development

The unique molecular structure of bis(2-methoxyethyl) carbonate underpins its utility in
several advanced applications.

High-Performance Lithium-lon Battery Electrolytes

A primary driver for research into this compound is its potential as a nonflammable electrolyte
solvent for lithium-ion batteries.[1] Its high boiling point and flash point contribute to enhanced
thermal stability, addressing critical safety concerns associated with conventional carbonate
electrolytes. The ether functionalities in its structure improve ion conductivity and performance
at low temperatures, which can lead to better battery efficiency and a longer cycle life.[4]

Specialized Solvent in Organic Synthesis

The balance of polarity from its carbonate and ether groups makes bis(2-methoxyethyl)
carbonate a useful solvent in specific organic reactions.[1] It also serves as a reagent,
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particularly as a safer alternative to hazardous compounds like phosgene for the synthesis of

other carbonates and carbamates.[1]

Synthesis Methodology: A Brief Overview

For researchers interested in its formation, the most common and environmentally conscious

method of synthesis is the transesterification of dimethyl carbonate (DMC) with 2-

methoxyethanol.[1] This process avoids the use of toxic phosgene. The reaction's efficiency is

highly dependent on the catalyst used, which can be either homogeneous (soluble in the

reaction mixture) or heterogeneous (a solid catalyst).[1]

Process

Reactants

(Dimethyl Carbonate (DMCD
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Synthesis of Bis(2-methoxyethyl) carbonate via Transesterification.

Safety, Handling, and Storage
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Proper laboratory practice requires strict adherence to safety protocols when handling bis(2-
methoxyethyl) carbonate.

Hazard Identification:

» Signal Word: Danger[3]

e GHS Hazard Statements:

[¢]

H227: Combustible liquid.

[e]

H315: Causes skin irritation.[3]

o

H319: Causes serious eye irritation.[3]

[¢]

H335: May cause respiratory irritation.[3]

[¢]

H360: May damage fertility or the unborn child.[3]

Handling and Personal Protective Equipment (PPE):

o Work in a well-ventilated area, preferably a chemical fume hood.

o Keep away from heat, sparks, open flames, and other ignition sources.[9]

o Wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat.
Storage:

» Store in a tightly sealed container in a cool, dry place.[2][8]

e The compound is moisture-sensitive; storage under an inert gas like argon or nitrogen is
recommended to maintain purity.

 Recommended storage temperatures vary by supplier but generally fall between 2-8°C or in
a cool place below 15°C.[2][5]

Procurement Workflow for Researchers
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The process of acquiring bis(2-methoxyethyl) carbonate for research purposes follows a
standard chemical procurement workflow. The diagram below outlines the key decision points
and steps for a scientist or lab manager.

Identify Experimental Need
(Purity, Quantity)

Search Suppliers using
CAS Number: 626-84-6

Compare Supplier Specifications
(Purity, Price, Lead Time)

Request Quotation &
Confirm Availability

Generate Purchase Order

Receive & Log Chemical

(Verify Compound, Store Properly)

Review Safety Data Sheet (SDS)
Before Use
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Standard procurement workflow for acquiring laboratory chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Introduction: Understanding Bis(2-methoxyethyl)
carbonate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1614612#commercial-availability-of-bis-2-
methoxyethyl-carbonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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